Cas no 339363-22-3 (3-(2-Hydroxyethyl)thiazolidine-2,4-dione)

• Product Name: 3-(2-Hydroxyethyl)thiazolidine-2,4-dione
• CAS No: 339363-22-3
• MF: C₅H₇NO₃S
• MW: 161.178980112076
• CID: 5039881
• PubChem ID: 12231218
• Update Time: 2026-02-28

3-(2-Hydroxyethyl)thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxyethyl)thiazolidine-2,4-dione
• 3-(2-hydroxyethyl)-1,3-thiazolidine-2,4-dione
• E75560
• SCHEMBL1693423
• BS-48029
• AKOS000348837
• 339363-22-3
• PJOQCYGCTXGPBK-UHFFFAOYSA-N
• 3-(2-Hydroxyethyl)thiazolidine-2,4-dione

• Inchi： 1S/C5H7NO3S/c7-2-1-6-4(8)3-10-5(6)9/h7H,1-3H2
• InChI Key： PJOQCYGCTXGPBK-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)CCO)=O

Computed Properties

• Exact Mass: 161.01466426g/mol
• Monoisotopic Mass: 161.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 82.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 3-(2-Hydroxyethyl)thiazolidine-2,4-dione

Thiazolidine-2,4-Dione Derivatives: A Focus on 3-(2-Hydroxyethyl)thiazolidine-2,4-dione (CAS No. 339363-22-3)

Thiazolidine-2,4-dione derivatives have garnered significant attention in the fields of organic chemistry, pharmacology, and material science due to their versatile chemical properties and potential applications. Among these derivatives, 3-(2-Hydroxyethyl)thiazolidine-2,4-dione (commonly referred to by its CAS registry number CAS No. 339363-22-3) stands out as a compound with unique structural features and promising functional attributes. This article delves into the chemical characteristics, synthetic methods, and recent advancements in the utilization of this compound.

The molecular structure of CAS No. 339363-22-3 is defined by a thiazolidine ring system with a hydroxyethyl substituent at the third position. The thiazolidine ring consists of a five-membered heterocyclic structure containing one sulfur atom and two nitrogen atoms. The presence of the hydroxyethyl group introduces hydrophilic properties to the molecule, enhancing its solubility in polar solvents and potentially improving its bioavailability in biological systems. This structural feature also makes CAS No. 339363-22- an attractive candidate for drug delivery systems and bioactive molecule design.

Recent studies have explored the synthesis of CAS No. 18715755 derivatives through various methodologies, including condensation reactions and ring-opening/closing strategies. One notable approach involves the reaction of thioamides with alpha-hydroxy acids under specific conditions to form the thiazolidine ring system. The incorporation of the hydroxyethyl group is typically achieved through nucleophilic substitution or alkylation reactions, ensuring precise control over the substituent's position and orientation.

In terms of applications, CAS No. 18715755 has shown potential in several areas. In pharmacology, it has been investigated as a scaffold for developing anti-inflammatory and antioxidant agents due to its ability to modulate reactive oxygen species (ROS) levels in cellular models. Additionally, its role as a precursor for more complex heterocyclic compounds has been highlighted in recent literature, suggesting its utility in drug discovery pipelines.

Material science has also benefited from the unique properties of CAS No. 18715755. Researchers have explored its use as a building block for polymeric materials with tailored mechanical and thermal properties. The compound's ability to form hydrogen bonds with neighboring molecules makes it suitable for applications in high-performance polymers and advanced composites.

Recent advancements in green chemistry have led to environmentally friendly synthesis routes for CAS No. 18715755 derivatives. For instance, catalytic asymmetric synthesis methods have been developed to produce enantiomerically enriched compounds with high efficiency. These methods not only reduce waste but also enhance the scalability of production processes, making them more viable for industrial applications.

In conclusion, CAS No. 18715755, or CAS No. 18715755, represents a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with recent innovations in synthesis and application development, positions it as a key player in future research endeavors.